Cas no 1864057-89-5 (2-(azetidin-3-yl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione hydrochloride)

• Product Name: 2-(azetidin-3-yl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione hydrochloride
• CAS No: 1864057-89-5
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD28016999
• CID: 4709318
• PubChem ID: 76145512
• Update Time: 2025-05-24

2-(azetidin-3-yl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione hydrochloride
• 2-(azetidin-3-yl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione hydrochloride

• MDL： MFCD28016999
• Inchi： 1S/C11H14N2O2.ClH/c14-10-8-3-1-2-4-9(8)11(15)13(10)7-5-12-6-7;/h1-2,7-9,12H,3-6H2;1H
• InChI Key： VKWGYRYOZFQOAU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CC=CCC2C(N1C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 321
• Topological Polar Surface Area: 49.4

Additional information on 2-(azetidin-3-yl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione hydrochloride

2-(Azetidin-3-Yl)-2,3,3a,4,7,7a-Hexahydro-1H-Isoindole-1,3-Dione Hydrochloride: A Comprehensive Overview

The compound 2-(azetidin-3-yl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione hydrochloride (CAS No. 1864057-89-5) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of isoindole derivatives and has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.

The structural uniqueness of 2-(azetidin-3-yl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione hydrochloride lies in its isoindole core fused with a azetidine ring system. This arrangement not only imparts stability to the molecule but also facilitates interactions with biological targets. The hydrochloride salt form further enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems. Researchers have employed advanced computational techniques such as molecular docking and dynamics simulations to elucidate the binding modes of this compound with key biological receptors.

Recent advancements in medicinal chemistry have focused on optimizing the pharmacokinetic profiles of 2-(azetidin-3-Yl)-hexahydroisoindole derivatives. Studies published in high-impact journals have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases. For instance, its ability to modulate acetylcholinesterase activity has been linked to potential applications in treating Alzheimer's disease. Furthermore, preclinical trials have shown that it possesses anti-inflammatory properties due to its interaction with cyclooxygenase pathways.

The synthesis of hexahydroisoindole hydrochloride derivatives has been refined through green chemistry approaches. Modern methodologies now emphasize the use of catalytic systems and biodegradable solvents to minimize environmental impact while ensuring high yields. These synthetic strategies have enabled researchers to explore a wide range of analogs with varying substituents on the azetidine ring and isoindole core.

In terms of therapeutic applications,azetidine-fused isoindoles are being investigated for their potential in oncology as well. Recent findings suggest that this class of compounds may inhibit key signaling pathways involved in cancer cell proliferation and metastasis. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to evaluate the safety and efficacy of these compounds in clinical settings.

From an analytical standpoint,hexahydroisoindole derivatives are challenging due to their complex structures and stereochemical variations. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed for precise characterization. The integration of machine learning algorithms into analytical workflows has further enhanced the accuracy of structural elucidation.

Looking ahead,the development pipeline for 2-(azetidin-Yl)-hexahydroisoindole hydrochloride is promising. Ongoing research is focused on improving its pharmacokinetic properties through prodrug strategies and targeted delivery systems. Additionally,the exploration of combination therapies involving this compound is expected to open new avenues for multi-target drug design.